Cas no 894012-04-5 (4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide)

• Product Name: 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide
• CAS No: 894012-04-5
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5515141
• Update Time: 2025-05-25

4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide

• Inchi： 1S/C17H22N4O3/c1-13(22)19-7-9-20(10-8-19)17(24)18-14-11-16(23)21(12-14)15-5-3-2-4-6-15/h2-6,14H,7-12H2,1H3,(H,18,24)
• InChI Key： KJXSFOKGUHSMDO-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=CC=C3)C2)=O)CCN(C(C)=O)CC1

Additional information on 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide

Research Briefing on 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide (CAS: 894012-04-5)

The compound 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide (CAS: 894012-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide as a promising scaffold for drug development. Its unique chemical structure, featuring a piperazine-1-carboxamide moiety linked to a 5-oxo-1-phenylpyrrolidin-3-yl group, has been shown to exhibit selective binding affinity towards specific biological targets. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent investigations is the compound's potential as an inhibitor of certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators, suggesting its utility in the treatment of chronic inflammatory diseases. Furthermore, preliminary in vivo experiments have shown promising results in animal models, with reduced inflammation and improved tissue repair observed at non-toxic doses.

The synthesis of 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements have facilitated the production of larger quantities of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the translation of 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound as a potential therapeutic agent.

In conclusion, 4-acetyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide represents a compelling case study in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for new treatments in areas such as inflammation, pain management, and possibly other therapeutic indications yet to be explored.